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Compound of Interest

Tetrabutylammonium
Compound Name:
Dichlorobromide

Cat. No.: B076075

Tetrabutylammonium Dichlorobromide: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
Tetrabutylammonium Dichlorobromide, a quaternary ammonium salt with applications in
organic synthesis. The information is curated for researchers, scientists, and professionals in
the field of drug development, with a focus on presenting clear, actionable data and
methodologies.

Core Physical and Chemical Properties

Tetrabutylammonium Dichlorobromide is a solid material, appearing as a light yellow to
green powder or crystal.[1] It is characterized by the presence of a tetrabutylammonium cation
and a dichlorobromide anion.

Quantitative Data Summary

The key physical and chemical properties of Tetrabutylammonium Dichlorobromide are
summarized in the table below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula Ci6H36BrCI2N [1112]

Molecular Weight 393.28 g/mol [1][2]

Appearance Light yellow to yellow to green o
powder/crystal

Melting Point 62.0 - 66.0 °C

CAS Number 13053-75-3 [11[2]

Purity >97.0% [1]

InChl=1S/C16H36N.BrCl2/c1-
5-9-13-17(14-10-6-2,15-11-7-

InChl 2]
3)16-12-8-4;2-1-3/5-16H2,1-

4H3;/g+1;-1

, CCCC--INVALID-LINK--
Canonical SMILES [2]
(Ccce)ceece.Cl-[Cl-.Br]

Synthesis and Preparation

While a direct, detailed experimental protocol for the synthesis of Tetrabutylammonium
Dichlorobromide is not readily available in the provided search results, a plausible method
can be inferred from the synthesis of the closely related and commercially available
Tetrabutylammonium Bromide (TBAB). The synthesis of TBAB is typically achieved through the
quaternization of tributylamine with 1-bromobutane.

lllustrative Synthesis of the Tetrabutylammonium Cation

The following workflow illustrates the general synthesis of the tetrabutylammonium cation,
which is the first step in preparing Tetrabutylammonium Dichlorobromide.
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General synthesis of the tetrabutylammonium cation.

Proposed Synthesis of Tetrabutylammonium
Dichlorobromide

The formation of the dichlorobromide anion can be achieved by the reaction of a bromide salt
with a chlorinating agent. A potential experimental protocol would involve the following steps:

» Dissolution: Dissolve Tetrabutylammonium Bromide in a suitable, inert solvent such as
dichloromethane or chloroform.

o Chlorination: Slowly bubble chlorine gas through the solution, or add a stoichiometric amount
of a suitable chlorinating agent (e.g., sulfuryl chloride), while maintaining a low temperature.

» Monitoring: Monitor the reaction progress using appropriate analytical techniques, such as
titration or spectroscopy, to ensure the complete formation of the dichlorobromide anion.

« |solation: Once the reaction is complete, the product can be isolated by removing the solvent
under reduced pressure, followed by washing with a non-polar solvent to remove any
unreacted starting materials or byproducts, and then drying under vacuum.

Chemical Reactivity and Applications
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Tetrabutylammonium Dichlorobromide is a useful reagent in organic synthesis, particularly
for the introduction of both bromine and chlorine atoms into a molecule.

Geminal Bromochlorination of a-Diazo Carbonyl
Compounds

A key application of Tetrabutylammonium Dichlorobromide is in the geminal
bromochlorination of a-diazo carbonyl compounds.[2][3] This reaction provides a mild and
efficient method for the synthesis of a-bromo-a-chloro carbonyl compounds.

Experimental Protocol:

A general procedure for this reaction involves the following steps:

To a solution of the a-diazo carbonyl compound (1.0 mmol) in a suitable solvent such as
chloroform (5 mL), add Tetrabutylammonium Dichlorobromide (1.2 mmol).

e The reaction is typically carried out at room temperature or slightly elevated temperatures
and can be monitored by thin-layer chromatography (TLC).

o Upon completion, the reaction mixture is washed with an aqueous solution of sodium
thiosulfate to remove any unreacted halogenating agent.

e The organic layer is then separated, dried over anhydrous sodium sulfate, and concentrated
under reduced pressure.

e The crude product can be purified by column chromatography on silica gel.

Reaction Mechanism

The proposed mechanism for the geminal bromochlorination of an a-diazo carbonyl compound
is depicted below. The reaction proceeds through the formation of a diazonium intermediate,
which is then attacked by the dichlorobromide anion.
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Proposed mechanism for geminal bromochlorination.

Spectral Data

Detailed spectral data for Tetrabutylammonium Dichlorobromide is not extensively reported.
However, the spectral characteristics can be inferred from the data available for the
tetrabutylammonium cation, which is a common component in many quaternary ammonium
salts.

NMR Spectroscopy

e IH NMR: The proton NMR spectrum of the tetrabutylammonium cation typically shows four
distinct signals corresponding to the four different methylene groups and the terminal methyl
group of the butyl chains. The chemical shifts are generally in the range of 0.9-3.4 ppm.

e 13C NMR: The carbon NMR spectrum of the tetrabutylammonium cation will exhibit four
signals for the butyl group carbons, typically in the range of 13-60 ppm.

Infrared (IR) Spectroscopy

The IR spectrum of Tetrabutylammonium Dichlorobromide would be dominated by the
vibrational modes of the tetrabutylammonium cation. Key absorption bands would include C-H
stretching vibrations around 2800-3000 cm~* and C-H bending vibrations around 1470 cm~1.
The presence of the dichlorobromide anion might introduce weak absorptions in the far-infrared
region.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b076075?utm_src=pdf-body-img
https://www.benchchem.com/product/b076075?utm_src=pdf-body
https://www.benchchem.com/product/b076075?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

UV-Vis Spectroscopy

The tetrabutylammonium cation itself does not have a significant chromophore and is not
expected to show strong absorption in the UV-Vis region. The dichlorobromide anion may
exhibit absorption in the UV region.

Safety and Handling

Tetrabutylammonium Dichlorobromide is classified as a hazardous substance.

e Hazard Statements: H315 (Causes skin irritation) and H319 (Causes serious eye irritation).

[2]

e Precautionary Statements: It is recommended to handle this compound in a well-ventilated
fume hood, wearing appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

Conclusion

Tetrabutylammonium Dichlorobromide is a valuable reagent for specialized applications in
organic synthesis, offering a convenient method for geminal bromochlorination. While detailed
spectroscopic and synthesis data for this specific compound are limited, its properties can be
reasonably extrapolated from related tetrabutylammonium salts. Researchers and drug
development professionals should handle this compound with appropriate safety precautions
due to its irritant nature. Further investigation into its synthesis, spectral properties, and
reactivity is warranted to expand its utility in synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b076075#physical-and-chemical-properties-of-
tetrabutylammonium-dichlorobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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